Cas no 757192-71-5 (3-(4-Acetylbenzenesulfonamido)propanoic Acid)

3-(4-Acetylbenzenesulfonamido)propanoic Acid is a sulfonamide derivative featuring both acetyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural properties enable applications in the development of bioactive compounds, particularly as a precursor for sulfonamide-based drugs. The acetyl group enhances reactivity for further functionalization, while the propanoic acid moiety provides solubility and compatibility with various reaction conditions. This compound is valued for its potential in medicinal chemistry, including enzyme inhibition studies and the design of novel therapeutic agents. Its well-defined structure ensures consistent performance in synthetic pathways, supporting precise and reproducible results.
3-(4-Acetylbenzenesulfonamido)propanoic Acid structure
757192-71-5 structure
Product Name:3-(4-Acetylbenzenesulfonamido)propanoic Acid
CAS No:757192-71-5
MF:C11H13NO5S
MW:271.289622068405
MDL:MFCD06340081
CID:844124
PubChem ID:2125312
Update Time:2025-10-15

3-(4-Acetylbenzenesulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[[(4-ACETYLPHENYL)SULFONYL]AMINO]PROPANOIC ACID
    • 3-{[(4-acetylphenyl)sulfonyl]amino}propanoic acid
    • Z45532314
    • 757192-71-5
    • J-511485
    • NCGC00339532-01
    • 3-([(4-Acetylphenyl)sulfonyl]amino)propanoic acid
    • CS-0221956
    • AB01332628-02
    • EN300-10081
    • 3-[(4-acetylphenyl)sulfonylamino]propanoic Acid
    • 3-(4-acetylbenzenesulfonamido)propanoic acid
    • AKOS008009770
    • 3-(4-Acetylphenylsulfonamido)propanoicacid
    • 3-(4-Acetylphenylsulfonamido)propanoic acid
    • SB81958
    • G32462
    • 3-(4-Acetylbenzenesulfonamido)propanoic Acid
    • MDL: MFCD06340081
    • Inchi: 1S/C11H13NO5S/c1-8(13)9-2-4-10(5-3-9)18(16,17)12-7-6-11(14)15/h2-5,12H,6-7H2,1H3,(H,14,15)
    • InChI Key: MSLGKCLYKIHMBJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(C)=O)=CC=1)(NCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 271.05144369g/mol
  • Monoisotopic Mass: 271.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 109Ų

3-(4-Acetylbenzenesulfonamido)propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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